5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbaldehyde

• Molecular Formula: C14H8F4O
• Molecular Weight: 268.21 g/mol
• IUPAC Name: 4-fluoro-2-[4-(trifluoromethyl)phenyl]benzaldehyde
• InChI: InChI=1S/C14H8F4O/c15-12-6-3-10(8-19)13(7-12)9-1-4-11(5-2-9)14(16,17)18/h1-8H
• InChI Key: FIDMWEVVQJTAJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C=CC(=C2)F)C=O)C(F)(F)F

Description

5-Fluoro-4'-(trifluoromethyl)biphenyl-2-carbaldehyde is a useful research compound. Its molecular formula is C14H8F4O and its molecular weight is 268.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromo-4-fluorobenzaldehyde (2 g, 9.85 mmol), (4-(trifluoromethyl)phenyl)boronic acid (2.25 g, 11.82 mmol), potassium acetate (2.42 g, 24.63 mmol) and Pd(PPh3)4 (1.14 g, 0.98 mmol) in DMF (40 mL) and water (13 mL) was stirred at 100° C. for 3 hours under N2, then cooled to 25° C. To the mixture was added EtOAc (250 mL). The organic layer was washed with brine (200 mL×3), dried over Na2SO4 and filtered. The filtrate was concentrated in vacuo. The residue was purified by a silica gel column chromatography (PETROLEUM ETHER/EtOAc (V/V)=70/1) to give the title compound as colorless oil (2.11 g, 79%). The compound was characterized by the following spectroscopic data: